![molecular formula C10H14ClNO3S B2390181 N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide CAS No. 1788677-97-3](/img/structure/B2390181.png)
N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide, also known as TAK-715, is a small molecule inhibitor of p38 mitogen-activated protein kinase (MAPK) that has been widely studied for its potential therapeutic applications.
Mechanism of Action
N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide inhibits the activation of p38 MAPK by binding to the ATP-binding site of the kinase. This prevents the phosphorylation of downstream targets, such as transcription factors and cytokines, which are involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide has been shown to have anti-inflammatory effects in various models of inflammation, including rheumatoid arthritis, asthma, and inflammatory bowel disease. It has also been shown to have anti-tumor effects in various cancer cell lines, including breast cancer, lung cancer, and melanoma. In addition, N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide has been shown to have neuroprotective effects in models of ischemic stroke and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide is its specificity for p38 MAPK, which allows for the study of the role of this kinase in various cellular processes. However, one limitation is its potential off-target effects, which may affect the interpretation of experimental results.
Future Directions
For the study of N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide include the development of more potent and selective inhibitors of p38 MAPK, as well as the investigation of its potential therapeutic applications in various diseases. In addition, the use of N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide in combination with other drugs may enhance its therapeutic effects and reduce its potential side effects.
Synthesis Methods
N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide is synthesized through a multi-step process involving the reaction of 2-chloroacetophenone with sodium methoxide, followed by the reaction of the resulting intermediate with methanesulfonyl chloride. The final product is obtained through a reaction between the intermediate and 2-methoxyethylamine.
Scientific Research Applications
N-(2-(2-chlorophenyl)-2-methoxyethyl)methanesulfonamide has been studied for its potential therapeutic applications in a variety of diseases, including cancer, inflammation, and neurological disorders. It has been shown to inhibit the activation of p38 MAPK, which is involved in the regulation of various cellular processes, such as cell proliferation, differentiation, and apoptosis.
properties
IUPAC Name |
N-[2-(2-chlorophenyl)-2-methoxyethyl]methanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClNO3S/c1-15-10(7-12-16(2,13)14)8-5-3-4-6-9(8)11/h3-6,10,12H,7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOVRTGBELJAAKH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNS(=O)(=O)C)C1=CC=CC=C1Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2-chlorophenyl)-2-methoxyethyl]methanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.